Cas no 1797224-78-2 (3-4-(dimethylamino)-2-methoxypyrimidin-5-yl-1-(3-fluoro-4-methylphenyl)urea)

• Product Name: 3-4-(dimethylamino)-2-methoxypyrimidin-5-yl-1-(3-fluoro-4-methylphenyl)urea
• CAS No: 1797224-78-2
• MF: C₁₅H₁₈FN₅O₂
• MW: 319.334125995636
• CID: 6275432
• PubChem ID: 71807638
• Update Time: 2025-06-26

3-4-(dimethylamino)-2-methoxypyrimidin-5-yl-1-(3-fluoro-4-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-4-(dimethylamino)-2-methoxypyrimidin-5-yl-1-(3-fluoro-4-methylphenyl)urea
• 1797224-78-2
• 1-[4-(DIMETHYLAMINO)-2-METHOXYPYRIMIDIN-5-YL]-3-(3-FLUORO-4-METHYLPHENYL)UREA
• F6438-2203
• AKOS024561685
• 1-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)-3-(3-fluoro-4-methylphenyl)urea
• 3-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]-1-(3-fluoro-4-methylphenyl)urea

• Inchi： 1S/C15H18FN5O2/c1-9-5-6-10(7-11(9)16)18-14(22)19-12-8-17-15(23-4)20-13(12)21(2)3/h5-8H,1-4H3,(H2,18,19,22)
• InChI Key： XUPXYMHYWMKZEB-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)NC(NC1=CN=C(N=C1N(C)C)OC)=O

Computed Properties

• Exact Mass: 319.14445300g/mol
• Monoisotopic Mass: 319.14445300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-4-(dimethylamino)-2-methoxypyrimidin-5-yl-1-(3-fluoro-4-methylphenyl)urea

Introduction to 3-4-(dimethylamino)-2-methoxypyrimidin-5-yl-1-(3-fluoro-4-methylphenyl)urea (CAS No. 1797224-78-2) and Its Applications in Modern Chemical Biology

The compound 3-4-(dimethylamino)-2-methoxypyrimidin-5-yl-1-(3-fluoro-4-methylphenyl)urea (CAS No. 1797224-78-2) represents a significant advancement in the field of chemical biology, particularly in the design and development of novel bioactive molecules. This heterocyclic urea derivative has garnered considerable attention due to its structural complexity and potential therapeutic applications. The presence of multiple functional groups, including a dimethylamino substituent, a methoxy group on the pyrimidine ring, and a fluoro-substituted aromatic ring, endows the molecule with unique chemical properties that make it a promising candidate for further investigation.

Recent studies have highlighted the importance of dimethylamino and fluoro groups in enhancing the bioavailability and binding affinity of small molecules targeting biological receptors. The dimethylamino moiety, for instance, is known to improve solubility and metabolic stability, while the fluoro substituent can modulate electronic properties and interactions with biological targets. In the context of this compound, these features contribute to its potential as an inhibitor or modulator of key enzymes and receptors involved in various physiological pathways.

The pyrimidin-5-yl core of the molecule is another critical feature that warrants detailed examination. Pyrimidine derivatives are widely recognized for their role in pharmaceuticals, particularly as antiviral, anticancer, and anti-inflammatory agents. The methoxy group at the 2-position of the pyrimidine ring further fine-tunes the electronic distribution of the molecule, influencing its reactivity and interaction with biological targets. This structural motif has been extensively studied in medicinal chemistry due to its ability to engage with a diverse range of binding pockets in proteins.

One of the most compelling aspects of 3-4-(dimethylamino)-2-methoxypyrimidin-5-yl-1-(3-fluoro-4-methylphenyl)urea is its potential application in drug discovery. The combination of a pyrimidine scaffold with fluorinated aromatic rings provides a rich scaffold for structure-based drug design. Computational modeling studies have suggested that this compound may interact with enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases, including cancer and inflammatory disorders. The fluoro group, in particular, has been shown to enhance binding affinity through favorable interactions with hydrogen bond donors and acceptors.

Moreover, the dimethylamino group at the 3-position exerts a stabilizing effect on the molecule’s conformation, ensuring optimal orientation for binding to biological targets. This feature is particularly important in designing molecules that require precise spatial arrangement to achieve high efficacy. The methoxy group at the 2-position also contributes to this stabilization by participating in intramolecular hydrogen bonding networks.

In light of these properties, researchers have been exploring this compound as a lead structure for developing novel therapeutics. Initial experimental studies have demonstrated promising results in vitro, where it exhibited inhibitory activity against several target enzymes. These findings align well with computational predictions and highlight the compound’s potential as a starting point for further optimization.

The synthesis of 3-4-(dimethylamino)-2-methoxypyrimidin-5-yl-1-(3-fluoro-4-methylphenyl)urea presents an interesting challenge due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient assembly of the pyrimidine core and aromatic substituents. Additionally, protective group strategies have been employed to ensure regioselective functionalization at multiple sites.

The role of fluoro substitution in medicinal chemistry cannot be overstated. Fluorine atoms introduce unique electronic properties that can significantly alter pharmacokinetic profiles, including metabolic stability and membrane permeability. In this compound, the fluoro group at position 3 of the aromatic ring is strategically placed to maximize its impact on binding interactions while minimizing unwanted side effects.

As our understanding of molecular interactions continues to evolve, compounds like 3-4-(dimethylamino)-2-methoxypyrimidin-5-yl-1-(3-fluoro-4-methylphenyl)urea are poised to play a pivotal role in next-generation drug development. Their multifaceted structural features offer a rich foundation for designing molecules with tailored biological activities. Future research will likely focus on optimizing synthetic routes to improve scalability and exploring novel derivatives that enhance therapeutic efficacy while maintaining safety profiles.

In conclusion,3-4-(dimethylamino)-2-methoxypyrimidin-5-yl-1-(3-fluoro-4-methylphenyl)urea (CAS No. 1797224-78-2) stands out as a promising entity in chemical biology due to its intricate structure and functional diversity. Its potential applications in drug discovery are supported by both computational modeling and preliminary experimental data, making it a valuable asset for researchers seeking innovative therapeutic solutions.